![molecular formula C17H22N4O2 B2464648 4-((4-(((6-Cyclopropylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)methyl)oxazole CAS No. 2320150-32-9](/img/structure/B2464648.png)
4-((4-(((6-Cyclopropylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)methyl)oxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-((4-(((6-Cyclopropylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)methyl)oxazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound belongs to the family of oxazole derivatives and has been synthesized using various methods.
Scientific Research Applications
Anticancer Activities
Compounds featuring pyrimidine and piperidine structures have been investigated for their anticancer properties. For example, substituted 2-amino-7-((6-(4-(2-hydroxyethyl) piperazin-1-yl)-2-methylpyrimidin-4-yl)oxy)-4-phenyl-4H-chromene-3-carbonitriles have shown anti-proliferative activities against human breast cancer cell lines (Parveen et al., 2017). These findings highlight the potential of structurally similar compounds in anticancer research.
Antimicrobial and Anti-inflammatory Activities
Pyrimidine derivatives have also been evaluated for their antimicrobial and anti-inflammatory properties. For instance, novel 5-(4-methyl-1H-1,2,3-triazole) methyl oxazolidinones demonstrated strong to moderate antibacterial activity against a range of Gram-positive and Gram-negative bacteria (Phillips et al., 2009). This suggests that compounds with oxazole rings, like the one , could be relevant in the development of new antimicrobial agents.
Antitubercular and Antileishmanial Activities
Derivatives of oxazole, including those with modifications to the aryloxy side chain, have shown potential as antitubercular and antileishmanial agents. For example, 6-Nitro-2,3-dihydroimidazo[2,1-b][1,3]oxazole derivatives have been identified as potential drug candidates for visceral leishmaniasis, indicating the versatility of oxazole derivatives in addressing neglected tropical diseases (Thompson et al., 2016).
Molecular Docking and SAR Analysis
Compounds with pyrimidine and oxazole units have been subject to molecular docking and structure-activity relationship (SAR) analysis to understand their interaction with biological targets. For instance, new 1,3-oxazole clubbed pyridyl-pyrazolines have been studied for their anticancer and antimicrobial agents, demonstrating the importance of molecular docking in identifying promising therapeutic agents (Katariya et al., 2021).
Mechanism of Action
Mode of Action
Without specific knowledge of the compound’s primary target, it’s challenging to describe its exact mode of action. Based on its structure, it’s plausible that the compound could interact with its target(s) through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Properties
IUPAC Name |
4-[[4-[(6-cyclopropylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methyl]-1,3-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O2/c1-2-14(1)16-7-17(19-11-18-16)23-9-13-3-5-21(6-4-13)8-15-10-22-12-20-15/h7,10-14H,1-6,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLRRIJQNKCTPEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NC=N2)OCC3CCN(CC3)CC4=COC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.